Cas no 2404733-96-4 (5-Bromo-3-chloro-2-methoxyisonicotinic acid)

• Product Name: 5-Bromo-3-chloro-2-methoxyisonicotinic acid
• CAS No: 2404733-96-4
• MF: C₇H₅BrClNO₃
• MW: 266.476500272751
• CID: 5074967
• Update Time: 2025-07-01

5-Bromo-3-chloro-2-methoxyisonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-3-chloro-2-methoxyisonicotinic acid

• Inchi： 1S/C7H5BrClNO3/c1-13-6-5(9)4(7(11)12)3(8)2-10-6/h2H,1H3,(H,11,12)
• InChI Key： YZEBDKHUOGWKOK-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1C(=O)O)Cl)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 204
• XLogP3: 2
• Topological Polar Surface Area: 59.4

Additional information on 5-Bromo-3-chloro-2-methoxyisonicotinic acid

Introduction to 5-Bromo-3-chloro-2-methoxyisonicotinic acid (CAS No. 2404733-96-4)

5-Bromo-3-chloro-2-methoxyisonicotinic acid, identified by its Chemical Abstracts Service (CAS) number 2404733-96-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of heterocyclic carboxylic acids, characterized by its fused ring structure containing nitrogen, which makes it a versatile scaffold for the development of various bioactive molecules.

The structural features of 5-Bromo-3-chloro-2-methoxyisonicotinic acid include a bromine atom at the 5-position, a chlorine atom at the 3-position, and a methoxy group at the 2-position of the isonicotinic acid backbone. These substituents not only contribute to its unique chemical properties but also enhance its potential as a building block for drug discovery and material science applications. The presence of both halogen atoms increases its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, there has been growing interest in exploring the pharmacological properties of derivatives of isonicotinic acid due to their reported biological activities. The halogenated and methoxy-substituted isonicotinic acids have been investigated for their potential in modulating various biological pathways. For instance, studies have suggested that compounds with similar structural motifs may exhibit antimicrobial, anti-inflammatory, or anticancer properties.

One of the most compelling aspects of 5-Bromo-3-chloro-2-methoxyisonicotinic acid is its utility in medicinal chemistry. Researchers have leveraged its scaffold to design and synthesize novel molecules with enhanced binding affinity and selectivity towards target enzymes and receptors. The bromine and chlorine atoms serve as handles for further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the construction of complex drug candidates.

The compound has also been explored in the context of material science, particularly in the development of organic electronic materials. The electron-withdrawing nature of the carboxylic acid group and the electron-donating effect of the methoxy group make it an interesting candidate for applications in organic semiconductors and light-emitting diodes (OLEDs). Additionally, its halogenated structure allows for interactions with metal surfaces, which could be beneficial in catalytic applications.

Recent advancements in computational chemistry have further highlighted the potential of 5-Bromo-3-chloro-2-methoxyisonicotinic acid as a lead compound. Molecular docking studies have shown that derivatives of this compound can interact with biological targets such as kinases and transcription factors. These interactions are critical for understanding their mode of action and for designing more effective therapeutic agents.

In clinical research, 5-Bromo-3-chloro-2-methoxyisonicotinic acid has been investigated as a precursor for developing new treatments against infectious diseases and chronic conditions. Its structural similarity to known bioactive compounds suggests that it may have therapeutic potential in areas where current treatments are limited or where resistance is emerging. For example, modifications to this scaffold could lead to novel antibiotics or antiviral agents.

The synthesis of 5-Bromo-3-chloro-2-methoxyisonicotinic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include halogenation reactions followed by methylation and carboxylation steps. Advances in green chemistry principles have also led to more sustainable methods for producing this compound, reducing waste and minimizing hazardous byproducts.

The analytical characterization of 5-Bromo-3-chloro-2-methoxyisonicotinic acid is crucial for ensuring its quality and consistency. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to confirm its identity and purity. These analytical methods provide detailed insights into its molecular structure and help researchers validate their synthetic pathways.

The future prospects of 5-Bromo-3-chloro-2-methoxyisonicotinic acid are promising, with ongoing research focusing on expanding its applications in drug discovery and material science. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this area, leading to new breakthroughs that could benefit human health and technological advancements.